Cas no 2639378-78-0 (rac-(3R,5R)-4-(benzyloxy)carbonylthiomorpholine-3,5-dicarboxylic acid)

• Product Name: rac-(3R,5R)-4-(benzyloxy)carbonylthiomorpholine-3,5-dicarboxylic acid
• CAS No: 2639378-78-0
• MF: C₁₄H₁₅NO₆S
• MW: 325.33700299263
• CID: 5640585
• PubChem ID: 165900862
• Update Time: 2025-08-03

rac-(3R,5R)-4-(benzyloxy)carbonylthiomorpholine-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639378-78-0
• rac-(3R,5R)-4-[(benzyloxy)carbonyl]thiomorpholine-3,5-dicarboxylic acid
• EN300-28228944
• rac-(3R,5R)-4-(benzyloxy)carbonylthiomorpholine-3,5-dicarboxylic acid

• Inchi： 1S/C14H15NO6S/c16-12(17)10-7-22-8-11(13(18)19)15(10)14(20)21-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,16,17)(H,18,19)/t10-,11-/m0/s1
• InChI Key： GXHIXGWCORJHLS-QWRGUYRKSA-N
• SMILES： S1C[C@@H](C(=O)O)N(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 325.06200837g/mol
• Monoisotopic Mass: 325.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 129Ų

Additional information on rac-(3R,5R)-4-(benzyloxy)carbonylthiomorpholine-3,5-dicarboxylic acid

Racemic (3R,5R)-4-(Benzyloxy)Carbonylthiomorpholine-3,5-Dicarboxylic Acid: A Comprehensive Overview

Racemic (3R,5R)-4-(Benzyloxy)Carbonylthiomorpholine-3,5-Dicarboxylic Acid, commonly referred to by its CAS number 2639378-78-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds known for their diverse biological activities and applications in drug design.

The structure of this compound is characterized by a thiomorpholine ring system with two carboxylic acid groups at the 3 and 5 positions and a benzyloxy carbonyl group at the 4 position. The stereochemistry of the compound is specified as racemic (3R,5R), indicating a balanced mixture of enantiomers. This specific configuration plays a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of thiomorpholines as scaffolds for drug discovery. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of thiomorpholine exhibit promising anti-inflammatory and analgesic effects. The presence of the benzyloxy carbonyl group in this compound further enhances its bioavailability and stability, making it a valuable candidate for therapeutic applications.

The synthesis of Racemic (3R,5R)-4-(Benzyloxy)Carbonylthiomorpholine-3,5-Dicarboxylic Acid involves a multi-step process that typically includes ring formation via cyclization reactions followed by functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the yield and purity of this compound.

In terms of pharmacological activity, this compound has shown potential in modulating various cellular pathways associated with inflammation and oxidative stress. Preclinical studies have indicated that it exhibits selective inhibition against certain enzymes involved in inflammatory processes, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various drug targets. Molecular docking studies have revealed favorable interactions with key proteins implicated in chronic inflammatory diseases, further supporting its therapeutic potential.

The application of Racemic (3R,5R)-4-(Benzyloxy)Carbonylthiomorpholine-3,5-Dicarboxylic Acid extends beyond pharmacology into materials science. Its unique chemical structure makes it a candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

In conclusion, Racemic (3R,5R)-4-(Benzyloxy)Carbonylthiomorpholine-3,5-Dicarboxylic Acid represents a versatile compound with diverse applications across multiple scientific disciplines. Its continued exploration in both academic and industrial settings promises to unlock new avenues for therapeutic development and material innovation.